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Compound of Interest

Compound Name: 2-Tetradecylbenzenesulfonic acid

Cat. No.: B12705931 Get Quote

An in-depth technical guide on the physicochemical characteristics of 2-
Tetradecylbenzenesulfonic acid, designed for researchers, scientists, and drug development

professionals.

Introduction
2-Tetradecylbenzenesulfonic acid is an organosulfur compound and a member of the linear

alkylbenzene sulfonates (LAS) class of anionic surfactants. Its amphiphilic molecular structure,

consisting of a hydrophilic sulfonate head group and a hydrophobic 14-carbon alkyl tail

attached to a benzene ring at the second position, imparts surface-active properties. These

properties make it and its salts valuable in various industrial and research applications,

including as detergents, emulsifiers, and wetting agents. Understanding its core

physicochemical characteristics is crucial for optimizing its use in formulation development and

for predicting its behavior in complex systems.

Physicochemical Characteristics
The key physicochemical properties of tetradecylbenzenesulfonic acid are summarized below.

Data may refer to different isomers or the general class of tetradecylbenzenesulfonic acids, as

specified.
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Property Value Reference / Note

Molecular Formula C₂₀H₃₄O₃S [1][2]

Molecular Weight 354.5 g/mol [1][2]

IUPAC Name
2-Tetradecylbenzenesulfonic

acid

Based on structure; related

isomers exist[1]

CAS Number 788758-12-3 (for 2-isomer) [2]

Appearance Yellow to brown viscous liquid
General characteristic for

similar compounds[3]

Melting Point 47 °C

For the 4-

tetradecylbenzenesulfonic acid

isomer

Acidity (pKa) ~ -6.5
Estimated based on

benzenesulfonic acid[4]

Solubility Soluble in water [3][5]

Critical Micelle Conc.
Varies with conditions (e.g.,

temp, salinity)

A key parameter for

surfactants[6]

Detailed Properties
Acidity and pKa
The sulfonic acid moiety (-SO₃H) is a strong acid. While an experimental pKa value for 2-
tetradecylbenzenesulfonic acid is not readily available, it is expected to be very low. For

comparison, the pKa of the parent compound, benzenesulfonic acid, is reported to be as low as

-6.5[4]. This indicates that 2-tetradecylbenzenesulfonic acid is almost completely dissociated

in aqueous solutions, existing as the tetradecylbenzenesulfonate anion.

Solubility and Micellization
As an amphiphilic molecule, 2-tetradecylbenzenesulfonic acid exhibits limited solubility as

individual molecules (monomers) in water. When its concentration in an aqueous solution

reaches a specific threshold known as the Critical Micelle Concentration (CMC), the surfactant
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monomers self-assemble into aggregates called micelles[6]. In these structures, the

hydrophobic alkyl tails orient towards the core to minimize contact with water, while the

hydrophilic sulfonate head groups form the outer surface. This phenomenon is responsible for

the detergent and solubilizing properties of the surfactant[7]. The CMC is a critical parameter

that depends on temperature, pH, and the presence of electrolytes[6].
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Caption: Conceptual diagram of surfactant monomers forming a micelle at the critical micelle

concentration (CMC).

Surface Activity
A defining characteristic of surfactants is their ability to adsorb at interfaces (e.g., air-water) and

reduce surface tension. Before the CMC is reached, the surface tension of the solution

decreases significantly as the concentration of the surfactant increases. Once micelles begin to

form at the CMC, the concentration of monomers in the bulk solution remains relatively

constant, and thus the surface tension plateaus[6][8].

Experimental Protocols
Determination of pKa by Potentiometric Titration
This method determines the pKa by measuring the pH of a solution as a titrant is added.

Methodology:

Preparation: A precise amount of 2-tetradecylbenzenesulfonic acid is dissolved in a

suitable solvent, typically a mixture of water and an organic co-solvent like methanol to

ensure solubility[9]. A calibrated pH electrode is placed in the solution.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,

known increments using a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing

the solution to equilibrate.

Analysis: The data is plotted as pH versus the volume of titrant added. The equivalence

point, where the moles of added base equal the initial moles of the acid, is identified from the

inflection point of the titration curve.

pKa Calculation: The pKa is the pH at which half of the acid has been neutralized. For strong

acids that dissociate completely, this direct method is challenging. Therefore, extrapolation

methods, such as the Yasuda-Shedlovsky method, are often required when using co-

solvents to determine the pKa in a purely aqueous medium[9][10].
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Determination of Critical Micelle Concentration (CMC)
via Surface Tension Measurement
This is a primary method for determining the CMC of surfactants. It relies on the principle that

surface tension changes dramatically with surfactant concentration only up to the CMC.

Methodology:

Solution Preparation: A series of aqueous solutions of 2-tetradecylbenzenesulfonic acid
with varying concentrations are prepared, spanning a range both below and above the

expected CMC.

Tensiometer Calibration: A surface tensiometer (e.g., using the Du Noüy ring or Wilhelmy

plate method) is calibrated according to the manufacturer's instructions, typically with

deionized water.

Measurement: The surface tension of each prepared solution is measured at a constant

temperature (e.g., 25 °C)[11]. The ring or plate is thoroughly cleaned between

measurements to prevent cross-contamination.

Data Plotting and Analysis: The measured surface tension values (γ) are plotted against the

logarithm of the surfactant concentration (log C).

CMC Determination: The resulting plot will typically show two distinct linear regions. The

surface tension decreases linearly with log C and then becomes nearly constant. The CMC

is determined from the concentration at the point of intersection of these two lines[6].
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Caption: Experimental workflow for determining the Critical Micelle Concentration (CMC) using

surface tension measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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